Cas no 80994-71-4 (myo-Inositol-2-C-t(9CI))

• Product Name: myo-Inositol-2-C-t(9CI)
• CAS No: 80994-71-4
• MF: C₆H₁₂O₆
• MW: 182.163992166519
• CID: 721015
• Update Time: 2024-02-04

myo-Inositol-2-C-t(9CI) Chemical and Physical Properties

Names and Identifiers

• myo-Inositol-2-C-t(9CI)
• INOSITOL, MYO-, [2-3H(N)]
• MYO-[2-3H]INOSITOL
• MYO-INOSITOL-(2-3H)

• Inchi： 1S/C6H12O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-12H/t1-,2-,3-,4+,5-,6-/i1T/t1-,2+,3-,4-,5+,6+
• InChI Key： CDAISMWEOUEBRE-JCESQOAASA-N
• SMILES： [C@]1([3H])(O)[C@H](O)[C@H]([C@H](O)[C@@H](O)[C@@H]1O)O

Computed Properties

• Exact Mass: 182.072
• Monoisotopic Mass: 182.072
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Flash Point: 19 °C
• PSA: 121.38000
• LogP: -3.83460

myo-Inositol-2-C-t(9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Storage Condition：−20°C